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Protostemonine Protostemonine Protostemonine is an alkaloid. It has a role as a metabolite.
Brand Name: Vulcanchem
CAS No.: 27495-40-5
VCID: VC0150507
InChI: InChI=1S/C23H31NO6/c1-11-10-17(29-22(11)25)14-7-8-15-18-12(2)20(28-16(18)6-5-9-24(14)15)21-19(27-4)13(3)23(26)30-21/h11-12,14-18H,5-10H2,1-4H3/b21-20-/t11-,12-,14-,15-,16+,17-,18+/m0/s1
SMILES: CC1CC(OC1=O)C2CCC3N2CCCC4C3C(C(=C5C(=C(C(=O)O5)C)OC)O4)C
Molecular Formula: C23H31NO6
Molecular Weight: 417.5 g/mol

Protostemonine

CAS No.: 27495-40-5

Reference Standards

VCID: VC0150507

Molecular Formula: C23H31NO6

Molecular Weight: 417.5 g/mol

Protostemonine - 27495-40-5

CAS No. 27495-40-5
Product Name Protostemonine
Molecular Formula C23H31NO6
Molecular Weight 417.5 g/mol
IUPAC Name (5Z)-4-methoxy-3-methyl-5-[(1S,2R,3S,6R,11S)-3-methyl-11-[(2S,4S)-4-methyl-5-oxooxolan-2-yl]-5-oxa-10-azatricyclo[8.3.0.02,6]tridecan-4-ylidene]furan-2-one
Standard InChI InChI=1S/C23H31NO6/c1-11-10-17(29-22(11)25)14-7-8-15-18-12(2)20(28-16(18)6-5-9-24(14)15)21-19(27-4)13(3)23(26)30-21/h11-12,14-18H,5-10H2,1-4H3/b21-20-/t11-,12-,14-,15-,16+,17-,18+/m0/s1
Standard InChIKey JDGNFRYDHRYXNL-ROHJGGRPSA-N
Isomeric SMILES C[C@H]1C[C@H](OC1=O)[C@@H]2CC[C@@H]3N2CCC[C@@H]4[C@@H]3[C@@H](/C(=C/5\C(=C(C(=O)O5)C)OC)/O4)C
SMILES CC1CC(OC1=O)C2CCC3N2CCCC4C3C(C(=C5C(=C(C(=O)O5)C)OC)O4)C
Canonical SMILES CC1CC(OC1=O)C2CCC3N2CCCC4C3C(C(=C5C(=C(C(=O)O5)C)OC)O4)C
Description Protostemonine is an alkaloid. It has a role as a metabolite.
PubChem Compound 25256772
Last Modified Nov 11 2021
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